Cas no 26719-01-7 (Docosanoic acid,2-methylpropyl ester)

• Product Name: Docosanoic acid,2-methylpropyl ester
• CAS No: 26719-01-7
• MF: C₂₆H₅₂O₂
• MW: 396.689888954163
• CID: 267892
• PubChem ID: 3015301
• Update Time: 2025-04-19

Docosanoic acid,2-methylpropyl ester Chemical and Physical Properties

Names and Identifiers

• Docosanoic acid,2-methylpropyl ester
• 2-methylpropyl docosanoate
• Isobutyl docosanoate
• 26719-01-7
• Docosanoic acid, isobutyl ester
• DTXSID40181221
• EINECS 247-924-2
• NS00028166
• MLOOWFAQLIBHEP-UHFFFAOYSA-N
• SCHEMBL1820885

• Inchi： 1S/C26H52O2/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-26(27)28-24-25(2)3/h25H,4-24H2,1-3H3
• InChI Key： MLOOWFAQLIBHEP-UHFFFAOYSA-N
• SMILES： O(CC(C)C)C(CCCCCCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 396.39696
• Monoisotopic Mass: 396.396731
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 23
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 12

Experimental Properties

• Density: 0.859
• Boiling Point: 431.9°Cat760mmHg
• Flash Point: 219.2°C
• Refractive Index: 1.45
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters